Cas no 5323-95-5 (Potassium 12-hydroxyoctadec-9-enoate)

Potassium 12-hydroxyoctadec-9-enoate Properties

Names and Identifiers

• 9-Octadecenoic acid,12-hydroxy-, sodium salt (1:1), (9Z,12R)-
• Sodium Ricinolate
• Sodiumricinoleate
• colidosan
• Ricinoleic Acid Sodium Salt
• RICINOLIC ACID SODIUM SALT
• sodiumricinate
• soricin
• Ricinelaidic acid sodium salt
• potassium 12-hydroxyoctadec-9-enoate
• +Expand

• MDL： MFCD00050760
• InChIKey： IJRHDFLHUATAOS-NBYYMMLRSA-M
• Inchi： 1S/C18H34O3.Na/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21;/h9,12,17,19H,2-8,10-11,13-16H2,1H3,(H,20,21);/q;+1/p-1/b12-9+;
• SMILES： [Na+].O([H])C([H])(C([H])([H])/C(/[H])=C(\[H])/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)[O-])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 321.24100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 15
• Heavy Atom Count: 22
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 60.4

Experimental Properties

• LogP: 5.07930
• PSA: 57.53000
• Merck: 8211
• Color/Form: Not determined
• Solubility: Not determined

Potassium 12-hydroxyoctadec-9-enoate Security Information

• RTECS：VJ3500000

Potassium 12-hydroxyoctadec-9-enoate Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt